Cas no 2411293-28-0 (N-Cyclopropyl-N-(2,3-dihydro-1H-inden-1-yl)oxirane-2-carboxamide)

• Product Name: N-Cyclopropyl-N-(2,3-dihydro-1H-inden-1-yl)oxirane-2-carboxamide
• CAS No: 2411293-28-0
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 6035965
• PubChem ID: 154879868
• Update Time: 2025-05-19

N-Cyclopropyl-N-(2,3-dihydro-1H-inden-1-yl)oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3687607577
• N-Cyclopropyl-N-(2,3-dihydro-1H-inden-1-yl)oxirane-2-carboxamide
• 2411293-28-0
• EN300-7560672

• Inchi： 1S/C15H17NO2/c17-15(14-9-18-14)16(11-6-7-11)13-8-5-10-3-1-2-4-12(10)13/h1-4,11,13-14H,5-9H2
• InChI Key： ABFBWAMRJCHDFK-UHFFFAOYSA-N
• SMILES： O1CC1C(N(C1C2C=CC=CC=2CC1)C1CC1)=O

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.8Ų

Additional information on N-Cyclopropyl-N-(2,3-dihydro-1H-inden-1-yl)oxirane-2-carboxamide

Introduction to N-Cyclopropyl-N-(2,3-dihydro-1H-inden-1-yl)oxirane-2-carboxamide (CAS No. 2411293-28-0)

N-Cyclopropyl-N-(2,3-dihydro-1H-inden-1-yl)oxirane-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2411293-28-0, represents a promising candidate for further exploration in drug discovery and development. The molecular structure of this compound incorporates several key features that make it particularly intriguing for medicinal chemists and biologists.

The core of the molecule is the oxirane ring, which is a three-membered heterocyclic group containing an oxygen atom. This functional group is known for its reactivity and ability to participate in various chemical transformations, making it a valuable component in the design of bioactive molecules. The presence of the oxirane ring in N-Cyclopropyl-N-(2,3-dihydro-1H-inden-1-yl)oxirane-2-carboxamide suggests potential applications in the development of novel therapeutic agents that can interact with biological targets in unique ways.

In addition to the oxirane ring, the compound features a cyclopropyl group and an indene moiety. The cyclopropyl group is a three-carbon cyclic structure that is known to enhance the metabolic stability and binding affinity of molecules. This feature is particularly important in drug design, as it can help to ensure that the compound remains active in biological systems for extended periods. The indene moiety, on the other hand, contributes to the overall complexity of the molecule and may play a role in its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the potential biological activity of N-Cyclopropyl-N-(2,3-dihydro-1H-inden-1-yl)oxirane-2-carboxamide. These studies have suggested that the compound may exhibit inhibitory effects on certain enzymes and receptors that are implicated in various diseases. For instance, preliminary computational studies have indicated that this molecule could interact with enzymes involved in inflammation and oxidative stress, which are key factors in conditions such as arthritis and neurodegenerative disorders.

One of the most exciting aspects of this compound is its potential as a lead structure for the development of new drugs. The combination of the oxirane ring, cyclopropyl group, and indene moiety creates a unique scaffold that has not been extensively explored in medicinal chemistry. This opens up opportunities for designing molecules with tailored properties that can address unmet medical needs. Researchers are particularly interested in exploring how modifications to this core structure can enhance its biological activity and reduce potential side effects.

The synthesis of N-Cyclopropyl-N-(2,3-dihydro-1H-inden-1-yl)oxirane-2-carboxamide presents several challenges due to its complex architecture. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a laboratory scale. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to construct key functional groups within the molecule with high precision. These advances have enabled researchers to access a range of derivatives that can be tested for their biological activity.

In vitro studies have begun to shed light on the potential therapeutic applications of N-Cyclopropyl-N-(2,3-dihydro-1H-inden-1-yl)oxirane-2-carboxamide. Initial experiments have shown that the compound can inhibit certain enzymes with high selectivity, suggesting that it may be effective against specific disease targets without causing significant off-target effects. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at moderate doses, which bodes well for its future development as a drug candidate.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the exploration of N-Cyclopropyl-N-(2,3-dihydro-1H-inden-1-yl)oxirane-2-carboxamide. These technologies have enabled researchers to predict potential binding modes and optimize molecular structures more efficiently than traditional methods. By leveraging these tools, scientists can rapidly screen large libraries of compounds and identify those with the greatest potential for therapeutic efficacy.

Future research directions for N-Cyclopropyl-N-(2,3-dihydro-1H-inden-1-yl)oxirane-2-carboxamide include exploring its interactions with various biological targets and evaluating its pharmacokinetic properties. Understanding how this compound behaves within living systems will be crucial for determining its suitability as a drug candidate. Additionally, researchers are interested in developing new synthetic routes that can improve yield and scalability, which will be essential for moving this molecule into clinical development.

The potential significance of N-Cyclopropyl-N-(2,3-dihydro-1H-inden-1-yl)oxirane-2-carboxamide extends beyond its immediate applications in drug discovery. Its unique structural features make it a valuable tool for studying fundamental aspects of molecular recognition and enzyme inhibition. By understanding how this compound interacts with biological targets at a molecular level, researchers can gain insights into broader principles that govern chemical-biological interactions.

In conclusion, N-Cyclopropyl-N-(2,3-dihydro-1H-inden-1-yloxirane)-carboxamide (CAS No. 2411293- 28 0) represents a fascinating molecule with significant potential in pharmaceutical chemistry. Its complex structure, which includes an oxirane ring, cyclopropyl group, and indene moiety, makes it an attractive candidate for further exploration. Recent advances in computational chemistry, synthetic methodologies, and machine learning have provided powerful tools for investigating its biological activity and developing novel therapeutic agents. As research continues, this compound is likely to play an important role in addressing various medical challenges.